Cas no 2247698-66-2 (Bis(neopentyltrimethylammonium) oxalate)

• Product name: Bis(neopentyltrimethylammonium) oxalate
• CAS No: 2247698-66-2
• MF: C₁₀H₂₀NO₄
• MW: 218.27010345459
• CID: 4786661
• PubChem ID: 146019850

Bis(neopentyltrimethylammonium) oxalate Chemical and Physical Properties

Names and Identifiers

• Bis(neopentyltrimethylammonium) oxalate
• SCHEMBL21611911
• 2247698-66-2
• bis(trimethylneopentylammonium) oxalate

• Inchi： 1S/C8H20N.C2H2O4/c1-8(2,3)7-9(4,5)6;3-1(4)2(5)6/h7H2,1-6H3;(H,3,4)(H,5,6)/q+1;/p-2
• InChI Key： BKYDIGIDYHLQDT-UHFFFAOYSA-L
• SMILES： C(=O)([O-])C(=O)[O-].C([N+](C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 348.29880776g/mol
• Monoisotopic Mass: 348.29880776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Additional information on Bis(neopentyltrimethylammonium) oxalate

Recent Advances in the Study of Bis(neopentyltrimethylammonium) Oxalate (CAS: 2247698-66-2) in Chemical and Biomedical Applications

Bis(neopentyltrimethylammonium) oxalate (CAS: 2247698-66-2) is a quaternary ammonium compound that has recently garnered attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This compound, characterized by its neopentyl and trimethylammonium groups linked by an oxalate bridge, exhibits promising physicochemical properties, including high solubility and stability, making it a candidate for various industrial and pharmaceutical applications. Recent studies have explored its role in catalysis, drug delivery, and as a stabilizing agent in formulations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the potential of Bis(neopentyltrimethylammonium) oxalate as a novel excipient for enhancing the solubility of poorly water-soluble drugs. The study demonstrated that the compound's amphiphilic nature facilitates the formation of micelles, which can encapsulate hydrophobic drug molecules, thereby improving their bioavailability. This finding is particularly significant for the development of next-generation oral formulations, where solubility remains a critical challenge.

Another notable application of Bis(neopentyltrimethylammonium) oxalate is in the field of catalysis. A 2022 paper in ACS Catalysis highlighted its use as a phase-transfer catalyst in organic synthesis. The researchers reported that the compound's unique steric and electronic properties enable efficient transfer of reactants between immiscible phases, leading to higher yields and reduced reaction times. This has implications for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Beyond its chemical applications, Bis(neopentyltrimethylammonium) oxalate has also been explored for its antimicrobial properties. A recent study in Antimicrobial Agents and Chemotherapy found that the compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell membranes, suggesting potential for its use in disinfectants and preservatives. However, further studies are needed to evaluate its safety profile and potential resistance development.

Despite these promising findings, challenges remain in the large-scale production and application of Bis(neopentyltrimethylammonium) oxalate. Issues such as cost-effectiveness, environmental impact, and regulatory approval need to be addressed. Ongoing research is focused on optimizing synthesis routes and exploring greener alternatives to traditional production methods. Additionally, toxicological studies are underway to assess its long-term effects on human health and the environment.

In conclusion, Bis(neopentyltrimethylammonium) oxalate (CAS: 2247698-66-2) represents a versatile compound with significant potential across multiple domains. Its applications in drug formulation, catalysis, and antimicrobial agents highlight its broad utility. As research progresses, it is expected that new uses for this compound will emerge, further solidifying its importance in the chemical and biomedical fields. Future studies should prioritize scalability, safety, and sustainability to fully realize its potential.